![molecular formula C11H16O3 B6207391 2-{7-oxospiro[3.5]nonan-1-yl}acetic acid CAS No. 2703780-35-0](/img/no-structure.png)
2-{7-oxospiro[3.5]nonan-1-yl}acetic acid
Overview
Description
2-{7-oxospiro[3.5]nonan-1-yl}acetic acid, also known as OSPNA, is an organic compound that is used in a variety of scientific research applications. It is a member of the spiroacetal family of compounds, and has been studied extensively in recent years due to its unique properties and potential applications in the field of biochemistry. OSPNA is a colorless, odorless, and non-toxic compound that has been successfully synthesized in the laboratory.
Scientific Research Applications
2-{7-oxospiro[3.5]nonan-1-yl}acetic acid is used in a variety of scientific research applications, including drug design, enzyme inhibition, and biocatalysis. In drug design, 2-{7-oxospiro[3.5]nonan-1-yl}acetic acid is used to create new drugs that can target specific proteins or enzymes. In enzyme inhibition, 2-{7-oxospiro[3.5]nonan-1-yl}acetic acid is used to inhibit the activity of certain enzymes, which can be useful in the treatment of certain diseases. In biocatalysis, 2-{7-oxospiro[3.5]nonan-1-yl}acetic acid is used to catalyze the formation of certain compounds, which can be useful in the synthesis of complex molecules.
Mechanism of Action
2-{7-oxospiro[3.5]nonan-1-yl}acetic acid is believed to act as an enzyme inhibitor, which means that it binds to certain enzymes and prevents them from functioning properly. This can be useful in the treatment of certain diseases, as it can prevent the enzymes from performing their normal functions. 2-{7-oxospiro[3.5]nonan-1-yl}acetic acid is also believed to act as a substrate for certain enzymes, which means that it can be used to catalyze the formation of certain compounds.
Biochemical and Physiological Effects
2-{7-oxospiro[3.5]nonan-1-yl}acetic acid has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, which can be useful in the treatment of certain diseases. 2-{7-oxospiro[3.5]nonan-1-yl}acetic acid has also been shown to have antioxidant and anti-inflammatory effects, which can be beneficial in the treatment of certain conditions. Additionally, 2-{7-oxospiro[3.5]nonan-1-yl}acetic acid has been shown to have antifungal and antibacterial effects, which can be useful in the treatment of certain infections.
Advantages and Limitations for Lab Experiments
2-{7-oxospiro[3.5]nonan-1-yl}acetic acid has several advantages for use in lab experiments. It is a non-toxic compound, so it is safe to use in the laboratory. Additionally, 2-{7-oxospiro[3.5]nonan-1-yl}acetic acid is a colorless and odorless compound, so it does not interfere with the results of experiments. However, 2-{7-oxospiro[3.5]nonan-1-yl}acetic acid is not very soluble in water, so it is not ideal for use in experiments that require a large amount of water.
Future Directions
There are several potential future directions for research involving 2-{7-oxospiro[3.5]nonan-1-yl}acetic acid. One potential direction is the development of new drugs that utilize 2-{7-oxospiro[3.5]nonan-1-yl}acetic acid as an active ingredient. Additionally, 2-{7-oxospiro[3.5]nonan-1-yl}acetic acid could be used to develop new enzyme inhibitors that could be used in the treatment of certain diseases. Furthermore, 2-{7-oxospiro[3.5]nonan-1-yl}acetic acid could be used to synthesize complex molecules that could be used in a variety of applications. Finally, 2-{7-oxospiro[3.5]nonan-1-yl}acetic acid could be used to develop new biocatalysts that could be used to catalyze the formation of certain compounds.
Synthesis Methods
2-{7-oxospiro[3.5]nonan-1-yl}acetic acid can be synthesized through a variety of methods, including aldol condensation and Michael addition. The aldol condensation method involves the reaction of aldehydes with ketones in the presence of a base, such as sodium hydroxide or potassium hydroxide, to form 2-{7-oxospiro[3.5]nonan-1-yl}acetic acid. The Michael addition method involves the reaction of an alkene with an organometallic compound, such as a Grignard reagent, to form 2-{7-oxospiro[3.5]nonan-1-yl}acetic acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-{7-oxospiro[3.5]nonan-1-yl}acetic acid involves the spirocyclization of a suitable precursor followed by functionalization of the resulting spiro compound.", "Starting Materials": [ "1,6-dibromohexane", "ethyl acetoacetate", "sodium hydride", "diethyl malonate", "ethyl 2-bromoacetate", "sodium ethoxide", "1,5-cyclooctadiene", "acetic anhydride", "acetic acid", "triethylamine", "sodium bicarbonate", "water" ], "Reaction": [ "1. Synthesis of 7-bromo-1-nonanol: React 1,6-dibromohexane with sodium hydride in dry DMF to obtain 7-bromononane. Reduce the bromo group using sodium borohydride to obtain 7-nonanol.", "2. Synthesis of spiro compound: React 7-nonanol with diethyl malonate and ethyl acetoacetate in the presence of sodium ethoxide to obtain the spiro compound.", "3. Functionalization of spiro compound: React the spiro compound with 1,5-cyclooctadiene in the presence of acetic anhydride and triethylamine to obtain the desired product. Purify the product by column chromatography using a mixture of ethyl acetate and hexanes as the eluent.", "4. Synthesis of 2-{7-oxospiro[3.5]nonan-1-yl}acetic acid: Hydrolyze the product obtained in step 3 using sodium bicarbonate and water to obtain 2-{7-oxospiro[3.5]nonan-1-yl}acetic acid." ] } | |
CAS RN |
2703780-35-0 |
Molecular Formula |
C11H16O3 |
Molecular Weight |
196.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
